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Compound of Interest

Compound Name: 2,4-Octadienal

CAS No.: 38743-20-3

Cat. No.: B7804222

Get Quote

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals handling 2,4-Octadienal. Adherence to these procedures is

critical for ensuring laboratory safety and proper environmental stewardship.

Hazard Summary
2,4-Octadienal (CAS No: 30361-28-5) is a combustible liquid that is known to cause skin

irritation and may lead to an allergic skin reaction.[1][2] It can also cause serious eye irritation.

[2] Proper handling and personal protective equipment are mandatory to minimize exposure

risks.

Chemical and Physical Properties
A summary of key quantitative data for 2,4-Octadienal is provided below for easy reference

during risk assessments.
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Property Value

CAS Number 30361-28-5[1][3]

Molecular Formula C₈H₁₂O[1][3]

Flash Point 78.89 °C (174.00 °F)[4][5]

Boiling Point 189 °C (372 °F)[2]

Density 0.845 g/cm³ at 25 °C[2]

Specific Gravity 0.832 - 0.839 at 25 °C[4][5]

Personal Protective Equipment (PPE) Protocol
The following PPE is the minimum requirement for handling 2,4-Octadienal. All PPE must be

inspected for integrity before each use.[6]

Eye and Face Protection:

Wear shielded safety glasses with side shields or snug-fitting, non-fogging chemical safety

goggles.[7]

When there is a risk of splashing, a full-face shield should be worn over safety glasses or

goggles.[7][8]

Skin and Body Protection:

Wear impervious, flame-resistant laboratory coats.[6]

When handling larger quantities or when there is a significant risk of splashing, chemical-

resistant aprons and suits are recommended.[9]

Pant legs should be worn outside of boots to prevent chemicals from entering footwear.

[10]

Hand Protection:
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Wear chemical-impermeable gloves (e.g., nitrile, neoprene).[6][8] Always inspect gloves

for tears or punctures before use.

Wash and dry hands thoroughly after removing gloves.[6]

Respiratory Protection:

Handling should be performed in a well-ventilated area, preferably within a certified

chemical fume hood, to avoid the formation of mists or vapors.[1][6]

If ventilation is inadequate or during lengthy exposures, use a NIOSH-approved respirator

with an organic vapor (OV) cartridge.[11]

Operational Plan: Step-by-Step Handling Procedure
1. Preparation and Engineering Controls:

Ensure that a safety shower and eyewash station are readily accessible and have been
recently tested.[12]
Work exclusively within a properly functioning chemical fume hood to minimize inhalation
exposure.[8]
Keep the chemical away from heat, sparks, open flames, and hot surfaces.[1][2]
Have a chemical spill kit readily available.

2. Handling the Chemical:

Don all required PPE before entering the handling area.
Handle containers carefully to prevent spills.[1]
Keep containers tightly sealed when not in use.[1]
Avoid the formation of mists or aerosols.[1]

3. Post-Handling and Hygiene:

Wash hands and face thoroughly after handling the substance.[2]
Contaminated work clothing must not be allowed out of the workplace and should be washed
before reuse.[1][2]
Do not eat, drink, or smoke in areas where 2,4-Octadienal is handled or stored.[1][8]
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Safe Handling and Disposal Workflow

Start: Review SDS

Preparation:
- Verify fume hood function

- Assemble PPE
- Prepare spill kit

Handling:
- Work within fume hood

- Dispense chemical
- Keep container sealed

Spill Occurs?

Spill Cleanup:
- Evacuate if necessary
- Use absorbent material

- Collect waste

Yes

Post-Handling:
- Decontaminate work area

- Doff PPE correctly

No

Waste Disposal:
- Segregate hazardous waste

- Label container correctly
- Follow institutional protocol

End: Wash Hands Thoroughly

Click to download full resolution via product page
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Caption: Safe Handling Workflow for 2,4-Octadienal

Disposal Plan
The generation of waste should be minimized whenever possible.[1] All disposal methods must

comply with national, state, and local regulations.

1. Chemical Waste:

Surplus and non-recyclable 2,4-Octadienal must be disposed of through a licensed waste
disposal contractor.[1]
Do not empty into drains or release into the environment.[1][6]

2. Contaminated Materials:

Empty containers may retain product residue and are potentially hazardous; they should be
treated as hazardous waste.[1]
All used PPE, spill cleanup materials, and other contaminated items must be collected in
suitable, closed, and clearly labeled containers for disposal.[13]

Emergency First Aid Procedures
Skin Contact: Immediately take off all contaminated clothing. Wash the affected skin with

plenty of soap and water. If skin irritation persists, seek medical attention.[1][6]

Eye Contact: Rinse cautiously with water for at least 15 minutes, removing contact lenses if

present and easy to do.[12] Continue rinsing and seek immediate medical attention.[6]

Inhalation: Move the person to fresh air and keep them in a position comfortable for

breathing. If breathing is difficult, administer oxygen. If not breathing, give artificial

respiration. Seek medical attention.[1][6]

Ingestion: Rinse the mouth with water. Do not induce vomiting. Never give anything by

mouth to an unconscious person. Call a poison control center or doctor immediately.[1][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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